2-(dimethylamino)-N-[6-[2-[(4-fluorophenyl)carbamoylamino]ethyl]-2-(hydroxymethyl)oxan-3-yl]acetamide

• Molecular Formula: C19H29FN4O4
• Molecular Weight: 396.5 g/mol
• IUPAC Name: 2-(dimethylamino)-N-[6-[2-[(4-fluorophenyl)carbamoylamino]ethyl]-2-(hydroxymethyl)oxan-3-yl]acetamide
• InChI: InChI=1S/C19H29FN4O4/c1-24(2)11-18(26)23-16-8-7-15(28-17(16)12-25)9-10-21-19(27)22-14-5-3-13(20)4-6-14/h3-6,15-17,25H,7-12H2,1-2H3,(H,23,26)(H2,21,22,27)
• InChI Key: HVYAXUQBEQKNPC-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC(=O)NC1CCC(OC1CO)CCNC(=O)NC2=CC=C(C=C2)F

Description

It is a product of diversity-oriented synthesis, which aims to create a wide range of structurally diverse molecules for biological screening . This compound has shown promise in various assays and has been tested on numerous cell lines .

Preparation Methods

The preparation of BRD-K17060750 involves several synthetic routes and reaction conditions. The exact synthetic route may vary depending on the desired yield and purity of the compound. Generally, the synthesis involves multiple steps, including the formation of key intermediates and their subsequent reactions to form the final product. Industrial production methods may involve optimization of these steps to ensure scalability and cost-effectiveness .

Chemical Reactions Analysis

BRD-K17060750 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used .

Scientific Research Applications

BRD-K17060750 has a wide range of scientific research applications. In chemistry, it is used as a tool compound for studying various biochemical pathways. In biology, it has been tested on numerous cell lines to understand its effects on cell viability and proliferation . In medicine, it is being investigated for its potential therapeutic applications, particularly in cancer research . In industry, it may be used in the development of new drugs and other bioactive molecules .

Mechanism of Action

The mechanism of action of BRD-K17060750 involves its interaction with specific molecular targets and pathways. It has been shown to affect various signaling pathways, including those involved in cell cycle regulation and apoptosis . The exact molecular targets of BRD-K17060750 are still being investigated, but it is believed to interact with key proteins and enzymes involved in these pathways .

Comparison with Similar Compounds

BRD-K17060750 can be compared with other similar compounds, such as BRD-K29086754, simvastatin, and GSK2636771 . These compounds share some structural similarities and may have overlapping biological activities. BRD-K17060750 is unique in its specific interactions and effects on certain cell lines and pathways . This uniqueness makes it a valuable tool for scientific research and potential therapeutic applications.